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Compound of Interest

(R)-1-Phenylbut-3-en-1-amine
Compound Name:
hydrochloride

Cat. No.: B152160

An In-depth Technical Guide to the Material Safety Data Sheet for (R)-1-Phenylbut-3-en-1-
amine hydrochloride

This guide provides a comprehensive overview of the safety, handling, and toxicological
properties of (R)-1-Phenylbut-3-en-1-amine hydrochloride, tailored for researchers,
scientists, and professionals in drug development.

Chemical Identification and Physical Properties

(R)-1-Phenylbut-3-en-1-amine hydrochloride is a white to off-white solid. It is recommended
to be stored in a refrigerator.
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Identifier Value

IUPAC Name (R)-1-phenylbut-3-en-1-amine hydrochloride
CAS Number 132312-93-7[1]

Molecular Formula C10H14CIN

Molecular Weight 183.68 g/mol

Physical Form

White to off-white solid

Purity

95%

Storage Temperature

Refrigerator

INChl Key

FRNZDHMKEKWBTM-HNCPQSOCSA-N

Hazard Identification and Classification

This compound is classified as hazardous. The signal word for this chemical is "Warning".

Hazard Class

Hazard Statement

Acute toxicity, Oral

H302: Harmful if swallowed

Skin irritation

H315: Causes skin irritation

Eye irritation

H319: Causes serious eye irritation

Specific target organ toxicity — single exposure

(Respiratory tract irritation)

H335: May cause respiratory irritation

First-Aid Measures

Detailed first-aid protocols are crucial for immediate and effective response to exposure.
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Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult or stops, provide artificial respiration.

Seek immediate medical attention.[2]

Skin Contact

Immediately remove contaminated clothing and
shoes.[2] Wash the affected area with plenty of
soap and water for at least 15 minutes.[2] Seek

medical attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[2] Remove contact
lenses if present and easy to do.[2] Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting.[3] Rinse mouth with
water.[3] Never give anything by mouth to an
unconscious person.[3] Call a physician or

poison control center immediately.[3]

Handling and Storage

Proper handling and storage procedures are essential to minimize risk.

Safe Handling

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[2]

Wash hands thoroughly after handling.[2]

Use only in a well-ventilated area, preferably under a chemical fume hood.[2][3]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

Avoid contact with skin, eyes, and clothing.[2]
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Storage Conditions

o Store in a tightly closed container.[3]

o Keep in a cool, dry, and well-ventilated place.[3]

» Store in a refrigerator as recommended.

o Keep away from incompatible materials such as strong oxidizing agents.[3]

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and containment.

Step

Procedure

1. Evacuation

Evacuate personnel from the immediate area of

the spill.

2. Ventilation

Ensure adequate ventilation.

3. Personal Protection

Wear appropriate personal protective equipment

(PPE), including respiratory protection.

4. Containment

Prevent further leakage or spillage if it is safe to

do so.

5. Cleanup

For solid spills, carefully sweep up the material
and place it into a suitable, labeled container for
disposal.[3] Avoid generating dust. For liquid
spills, absorb with an inert material (e.g., sand,

earth) and place in a chemical waste container.

[3]

6. Decontamination

Clean the spill area thoroughly with a suitable

decontaminating agent.

7. Disposal

Dispose of the waste in accordance with local,

state, and federal regulations.[3]
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Experimental Protocols
General Handling of Amine Hydrochlorides

» Risk Assessment: Before beginning any experiment, conduct a thorough risk assessment,
considering the potential hazards of all chemicals and manipulations involved.

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including, but not
limited to, safety glasses with side shields or goggles, a flame-retardant lab coat, and
compatible chemical-resistant gloves.

o Ventilation: Handle the compound in a well-ventilated area. For procedures that may
generate dust or aerosols, a chemical fume hood is required.

» Weighing: When weighing the solid material, do so in a ventilated enclosure or a fume hood
to avoid inhalation of dust particles.

» Dissolution: When dissolving the solid, add it slowly to the solvent to control any potential
exothermic reactions.

o Waste Disposal: All waste materials containing the compound should be collected in a
designated, labeled hazardous waste container for proper disposal according to institutional
and regulatory guidelines.

Visualizations
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Caption: Spill Response Workflow for (R)-1-Phenylbut-3-en-1-amine hydrochloride.
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Caption: First-Aid Decision Tree for Exposure Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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